Cas no 428518-40-5 (3-PYRROLIDINECARBOXYLIC ACID, 1-BUTYL-5-OXO-, (3R)-)
428518-40-5 structure
Product Name:3-PYRROLIDINECARBOXYLIC ACID, 1-BUTYL-5-OXO-, (3R)-
CAS No:428518-40-5
MF:C9H15NO3
MW:185.220302820206
CID:3300341
PubChem ID:7711162
Update Time:2025-04-21
3-PYRROLIDINECARBOXYLIC ACID, 1-BUTYL-5-OXO-, (3R)- Chemical and Physical Properties
Names and Identifiers
-
- 3-PYRROLIDINECARBOXYLIC ACID, 1-BUTYL-5-OXO-, (3R)-
- SCHEMBL8293341
- 428518-40-5
-
- Inchi: 1S/C9H15NO3/c1-2-3-4-10-6-7(9(12)13)5-8(10)11/h7H,2-6H2,1H3,(H,12,13)/t7-/m1/s1
- InChI Key: LLPSQGIRADJCIU-SSDOTTSWSA-N
- SMILES: O=C1C[C@@H](C(=O)O)CN1CCCC
Computed Properties
- Exact Mass: 185.10519334Da
- Monoisotopic Mass: 185.10519334Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 57.6Ų
3-PYRROLIDINECARBOXYLIC ACID, 1-BUTYL-5-OXO-, (3R)- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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